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Compound of Interest

Compound Name:
3-Aminopropyl dihydrogen

phosphate

Cat. No.: B131342 Get Quote

Essential Safety and Handling Guide for 3-
Aminopropyl Dihydrogen Phosphate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 3-Aminopropyl dihydrogen phosphate (CAS No. 1071-28-9),

including operational and disposal plans.

Chemical Identity and Properties
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Property Value Source

Chemical Name
3-Aminopropyl dihydrogen

phosphate
[1]

CAS Number 1071-28-9 [1]

Molecular Formula C3H10NO4P [1]

Molecular Weight 155.09 g/mol [1]

Appearance

Solid (information for the

related compound Ammonium

dihydrogen phosphate)

[2]

Solubility
Freely soluble in water (563

g/L at 25 °C)
[3]

Storage
Keep in a dark place, under an

inert atmosphere, at 2-8°C.
[4]

Hazard Identification and Personal Protective Equipment (PPE)

Based on available safety data, 3-Aminopropyl dihydrogen phosphate is classified with

significant health hazards. The following GHS classifications have been identified:

H301: Toxic if swallowed.

H340: May cause genetic defects.

H351: Suspected of causing cancer.

H360FD: May damage fertility. May damage the unborn child.

Due to these serious potential health effects, stringent adherence to safety protocols and the

use of appropriate personal protective equipment are mandatory.

Minimum Required PPE:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before each use.

Eye Protection Safety goggles

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

Body Protection Laboratory coat

A full-length laboratory coat is

required. For larger quantities

or potential for significant

exposure, chemical-resistant

coveralls are recommended.[5]

Respiratory Protection Respirator

If dusts may be generated, a

NIOSH-approved respirator

with a particulate filter is

necessary.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Aminopropyl dihydrogen phosphate is crucial to

minimize exposure risk.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Don all required personal protective equipment.

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.
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Avoid generating dust.

Use appropriate tools (spatulas, weighing paper) to handle the solid material.

Keep containers tightly closed when not in use.

Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material and place it in a labeled, sealed container for

hazardous waste disposal.[5]

Clean the spill area with a suitable decontaminant.

Disposal Plan

Proper disposal of 3-Aminopropyl dihydrogen phosphate and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material (including contaminated consumables) in a designated, properly

labeled hazardous waste container.

Do not mix with other waste streams.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected as hazardous waste.

Deface or remove the original label before disposing of the clean container.

Final Disposal:
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Dispose of all hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[5]

Experimental Workflow for Safe Handling
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Preparation

Handling

Disposal

1. Prepare Work Area
(Clean, Uncluttered)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Required PPE

4. Handle in Fume Hood

5. Avoid Dust Generation

6. Use Appropriate Tools

7. Keep Container Closed

8. Collect Waste in
Labeled Container

9. Triple-Rinse Empty
Containers

10. Dispose via EHS

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3-Aminopropyl dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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